N-(3-chlorophenyl)-2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C20H17ClN6O2/c1-12-6-13(2)8-16(7-12)27-19-18(24-25-27)20(29)26(11-22-19)10-17(28)23-15-5-3-4-14(21)9-15/h3-9,11H,10H2,1-2H3,(H,23,28)
• InChI Key: YNMZWNQKIGOSES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C3=C(C(=O)N(C=N3)CC(=O)NC4=CC(=CC=C4)Cl)N=N2)C
• Molecular Formula: C20H17ClN6O2
• Molecular Weight: 408.8 g/mol
• CAS No.: 888425-09-0

Description

N-(3-chlorophenyl)-2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide is a useful research compound. Its molecular formula is C20H17ClN6O2 and its molecular weight is 408.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research on pyrazolo[3,4-d]pyrimidine derivatives, including compounds with chlorophenyl and dimethylphenyl groups, has shown potential antitumor activity. El-Morsy et al. (2017) synthesized a series of these derivatives and evaluated their antitumor activity against the human breast adenocarcinoma cell line MCF7, with some derivatives showing mild to moderate activity. This suggests potential applications of similar compounds in cancer research and treatment strategies (El-Morsy, El-Sayed, & Abulkhair, 2017).

Ligand-Protein Interactions and Photovoltaic Efficiency

Compounds with structural elements similar to the specified chemical have been studied for their spectroscopic properties and interactions with proteins, such as Cyclooxygenase 1 (COX1). Additionally, their photochemical and thermochemical properties have been evaluated for potential use as photosensitizers in dye-sensitized solar cells (DSSCs), indicating a broader scope of research applications beyond biomedicine into renewable energy technologies (Mary et al., 2020).

Antibacterial Activity

Derivatives of chlorophenyl and dimethylphenyl have been synthesized and assessed for their antibacterial efficacy. Desai et al. (2008) explored the synthesis and QSAR studies of 4-oxo-thiazolidines and 2-oxo-azetidines as potential antibacterial agents, providing insights into the structure-activity relationships that guide the development of new antibacterial compounds (Desai, Shah, Bhavsar, & Saxena, 2008).

Neuroinflammation Imaging

Novel pyrazolo[1,5-a]pyrimidines, related to compounds with chlorophenyl and dimethylphenyl groups, have been synthesized and evaluated for binding to the translocator protein 18 kDa (TSPO). This protein is recognized as an early biomarker of neuroinflammatory processes. The synthesized compounds showed subnanomolar affinity for TSPO, comparable to known ligands, and were explored as potential in vivo PET-radiotracers for neuroinflammation imaging (Damont et al., 2015).